Cas no 2411217-34-8 (Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate)

• Product Name: Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate
• CAS No: 2411217-34-8
• MF: C₁₂H₉FO₅S
• MW: 284.260266065598
• CID: 5355327
• Update Time: 2025-06-11

Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate
• methyl 1-[(fluorosulfonyl)oxy]naphthalene-2-carboxylate
• Z3919172840

• Inchi： 1S/C12H9FO5S/c1-17-12(14)10-7-6-8-4-2-3-5-9(8)11(10)18-19(13,15)16/h2-7H,1H3
• InChI Key： SDSNDVJRACJIOL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C(C(=O)OC)=CC=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 430
• XLogP3: 3.1
• Topological Polar Surface Area: 78

Additional information on Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate

Introduction to Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate (CAS No: 2411217-34-8)

Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2411217-34-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of naphthalene derivatives, featuring a unique structure that combines a carboxylate group with a fluorosulfonyloxy substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate consists of a naphthalene core substituted at the 1-position with a fluorosulfonyloxy group and at the 2-position with a methyl esterified carboxylate group. This configuration imparts distinct chemical properties that are highly advantageous for medicinal chemistry applications. The fluorosulfonyloxy moiety, in particular, is known for its ability to enhance the metabolic stability and binding affinity of drug candidates, making it a preferred choice for medicinal chemists seeking to optimize pharmacokinetic profiles.

In recent years, Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate has been extensively studied for its potential in the synthesis of small-molecule inhibitors targeting various biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluorosulfonyloxy group serves as a key pharmacophore, facilitating interactions with specific amino acid residues in target proteins. This has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

Moreover, the carboxylate group in Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate provides a versatile handle for further functionalization, enabling chemists to explore diverse structural modifications. This flexibility has been leveraged in the synthesis of protease inhibitors, which are essential for managing conditions such as HIV/AIDS and hepatitis C. The ability to introduce additional functional groups while maintaining the core naphthalene scaffold allows for fine-tuning of drug properties, including solubility, bioavailability, and target specificity.

The pharmaceutical industry has also shown interest in Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate for its potential use in designing antimicrobial agents. The unique electronic properties of the fluorosulfonyloxy group contribute to enhanced binding interactions with bacterial enzymes, making it an effective scaffold for developing novel antibiotics. Current research is focused on identifying derivatives that exhibit potent activity against multidrug-resistant pathogens while minimizing toxicity to host cells.

In addition to its applications in drug discovery, Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate has found utility in materials science and agrochemical research. Its ability to serve as a building block for complex molecules has been exploited in the development of advanced polymers and specialty chemicals. The compound's stability under various reaction conditions makes it an ideal candidate for synthesizing high-performance materials with tailored properties.

The synthesis of Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate typically involves multi-step organic transformations starting from commercially available naphthalene derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorosulfonation protocols, are commonly employed to construct the desired molecular framework. These synthetic routes highlight the compound's importance as a key intermediate in modern organic synthesis.

Ongoing studies continue to uncover new applications and derivatives of Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate, reinforcing its significance in both academic and industrial research. Collaborative efforts between chemists and biologists are driving innovation by integrating structural insights with computational modeling to accelerate the discovery of novel therapeutics. As our understanding of biological systems evolves, compounds like Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate will remain at the forefront of pharmaceutical development.

The future prospects for Methyl 1-fluorosulfonyloxynaphthalene-2-carboxylate are promising, with ongoing research aimed at expanding its utility across multiple domains. By leveraging cutting-edge synthetic techniques and interdisciplinary approaches, scientists are poised to unlock new possibilities for this versatile compound. Its role in advancing chemical biology and drug discovery underscores its enduring value as a cornerstone molecule in modern chemistry.